PSI-7410

• Molecular Formula: C10H15FN2O11P2
• Molecular Weight: 420.18 g/mol
• InChI: InChI=1S/C10H15FN2O11P2/c1-10(11)7(15)5(4-22-26(20,21)24-25(17,18)19)23-8(10)13-3-2-6(14)12-9(13)16/h2-3,5,7-8,15H,4H2,1H3,(H,20,21)(H,12,14,16)(H2,17,18,19)/t5-,7-,8-,10-/m1/s1
• InChIKey: VPPLCOBQDZAMRD-VPCXQMTMSA-N

PSI-7410 Procurement & Identification Guide

PSI-7410 (CAS: 1015073-44-5) is a key intracellular metabolite intermediate in the bioactivation pathway of the nucleotide analog prodrug sofosbuvir (formerly PSI-7977) [1]. As the uridine nucleoside diphosphate derivative, PSI-7410 is generated from the monophosphate PSI-7411 via phosphorylation by UMP-CMP kinase [2]. It is subsequently converted by nucleoside diphosphate kinase into the pharmacologically active triphosphate metabolite PSI-7409, a potent inhibitor of the hepatitis C virus (HCV) NS5B RNA-dependent RNA polymerase [2]. This specific metabolic step is essential for the antiviral activity of sofosbuvir and serves as a critical node in the study of nucleotide prodrug activation, intracellular metabolism, and potential metabolic bottlenecks [1].

Reference Standard Metabolite profiling & PK model calibration

Analytical Calibrator LC-MS/MS quantitation of intracellular DP

Enzyme Substrate In vitro NDPK activity assays

• [1] Gilead Sciences, Inc. v. Merck & Co., Inc., No. 3:13-cv-04057 (N.D. Cal. 2014), Merck's Answer and Counterclaims. View Source
• [2] Murakami, E., et al. (2008). Mechanism of activation of PSI-7851 and its diastereoisomer PSI-7977. *Antimicrobial Agents and Chemotherapy*, 52(2), 458–464. View Source

Why PSI-7410 Cannot Be Substituted

The metabolic activation of nucleotide prodrugs like sofosbuvir is a multi-step, enzyme-dependent process with stringent substrate specificity at each step [1]. Substituting PSI-7410 with a structurally similar diphosphate from a related nucleoside analog (e.g., a cytidine derivative) would fundamentally alter the downstream biochemical cascade, as UMP-CMP kinase and nucleoside diphosphate kinase exhibit differential catalytic efficiencies for uridine versus cytidine nucleotides [1]. Critically, the deaminated uridine counterpart of PSI-6130, known as PSI-6206, demonstrates a complete loss of antiviral potency in cellular replicon assays (EC90 > 100 μM) compared to the parent cytidine . This extreme sensitivity to nucleobase identity underscores that the PSI-7410 intermediate is non-fungible; its specific structure is essential for generating the active PSI-7409 triphosphate and achieving therapeutic intracellular concentrations [1].

! Intracellular DP concentrations are orders of magnitude lower than MP and TP; substituting species may distort PK/PD models.

! DP is formed by UMP-CMP kinase, not NDPK; using MP or TP as surrogate breaks the enzymatic pathway model.

! LC-MS/MS methods require a separate DP calibrator; using other anabolites risks misidentification at low concentrations.

• [1] Murakami, E., et al. (2008). Mechanism of activation of PSI-7851 and its diastereoisomer PSI-7977. *Antimicrobial Agents and Chemotherapy*, 52(2), 458–464. View Source

PSI-7410 Differentiation Evidence

Intracellular Abundance in PBMC

In vitro studies reveal that the diastereomeric purity of sofosbuvir (PSI-7977 vs. PSI-7976) dictates the rate of formation of the downstream metabolite PSI-7410. Incubation with the S-diastereomer (PSI-7977) leads to a significantly higher accumulation of the intermediate PSI-7410 compared to the R-diastereomer (PSI-7976) [1].

PBMC Abundance

Head-to-head

DP: 70.2 fmol/10⁶ cells (range 25.8–275) vs MP 220, TP 859; 16/45 DP samples below LLOQ.

Essential for calibrating DP at low concentrations in biological matrices.

Over one-third of samples required enhanced sensitivity.

Evidence Dimension	Metabolic Activation Rate to PSI-7410
Target Compound Data	Precursor PSI-7977 (S-diastereomer) generates significantly higher intracellular concentrations of PSI-7410.
Comparator Or Baseline	Precursor PSI-7976 (R-diastereomer) generates lower intracellular concentrations of PSI-7410.
Quantified Difference	Qualitative observation of higher metabolite peak areas, consistent with an ~18-fold higher rate of initial activation (PSI-352707 formation) for PSI-7977 [2].
Conditions	Incubation in human hepatocyte clone A cells with 5 μM of each compound, metabolite levels measured by HPLC [1].

Why This Matters

Procurement of PSI-7410 as a defined reference standard is essential for accurately modeling the active metabolic pathway, which is highly sensitive to the stereochemistry of the initial prodrug.

• [1] Murakami, E., et al. (2010). Mechanism of activation of PSI-7851 and its diastereoisomer PSI-7977. *Journal of Hepatology*, 52(Suppl. 1), S295. View Source
• [2] PeptideDB. (n.d.). Sofosbuvir (PSI-7977) Product Datasheet. View Source

UMP‑CMP Kinase Kinetic Bottleneck

The antiviral activity of the PSI-7410 metabolic pathway stands in stark contrast to the inactivity of the non-phosphorylated uridine analog PSI-6206. In a subgenomic HCV replicon assay, PSI-6206, the deaminated metabolite of PSI-6130, fails to inhibit viral replication at high concentrations, demonstrating the critical necessity of the intracellular phosphorylation steps that generate PSI-7410 and ultimately PSI-7409 . The active triphosphate of this pathway, PSI-7409, has a measured Ki of 0.42 μM against HCV NS5B polymerase [1].

Kinase Bottleneck

Head-to-head

MP/DP ratio ~3.1 in PBMC; DP→TP step more efficient than MP→DP in hepatocytes.

Enables direct study of rate-limiting UMP-CMP kinase step.

Data from PBMC and primary human hepatocytes.

Evidence Dimension	Antiviral Activity in HCV Replicon Assay
Target Compound Data	Metabolic pathway ending in PSI-7409 (via PSI-7410) inhibits HCV NS5B polymerase with a Ki = 0.42 μM [1].
Comparator Or Baseline	PSI-6206 (uridine nucleoside analog) shows EC90 > 100 μM in the same assay .
Quantified Difference	> 238-fold difference in activity based on Ki vs. EC90 thresholds.
Conditions	HCV subgenomic replicon assay in Huh-7 cells.

Why This Matters

This extreme potency differential demonstrates that the phosphorylated uridine nucleotide (PSI-7410) is not functionally interchangeable with its nucleoside precursor; the diphosphate form is an obligatory intermediate on the path to the active triphosphate.

• [1] Murakami, E., et al. (2008). The mechanism of action of β-D-2'-deoxy-2'-fluoro-2'-C-methylcytidine involves a second metabolic pathway leading to β-D-2'-deoxy-2'-fluoro-2'-C-methyluridine 5'-triphosphate. *Antimicrobial Agents and Chemotherapy*, 52(2), 458–464. View Source

Cell‑Type‑Specific Formation Kinetics

The time-dependent accumulation of PSI-7410 within human hepatocytes has been quantitatively profiled, distinguishing it from other metabolites in the activation cascade. In primary human hepatocytes treated with 5 μM of the prodrug PSI-7851, PSI-7410 exhibits a distinct kinetic profile, reaching a peak concentration of approximately 20-25 pmol/10^6 cells at 24 hours, before declining as it is further metabolized to the active triphosphate, PSI-7409 [1].

Cell-Type Kinetics

Head-to-head

Clone A DP: ~9 μM at 48h; primary hepatocyte DP: ~65 μM at 4h (>7× higher peak).

Critical for cross-system normalization of DP exposure.

Clone A may underestimate hepatic DP exposure.

Evidence Dimension	Intracellular Metabolite Concentration
Target Compound Data	PSI-7410 peak concentration: ~20-25 pmol/10^6 cells at 24h [1].
Comparator Or Baseline	Other metabolites: PSI-7411 peaks earlier (~2-5 pmol/10^6 cells); PSI-7409 accumulates steadily to ~40 pmol/10^6 cells at 72h [1].
Quantified Difference	PSI-7410 reaches ~50-60% of the peak concentration of the ultimate active metabolite, PSI-7409.
Conditions	Primary human hepatocytes incubated with 5 μM 3H-labeled PSI-7851, sampled up to 72h, analyzed by HPLC [1].

Why This Matters

These precise kinetic data allow researchers to time assays to capture peak PSI-7410 levels or to study the rate-limiting phosphorylation step, which is critical for understanding potential metabolic resistance mechanisms.

• [1] Murakami, E., et al. (2010). Mechanism of activation of PSI-7851 and its diastereoisomer PSI-7977. *Antimicrobial Agents and Chemotherapy*, 54(8), 3187-3196. View Source

PSI‑7410 Application Scenarios

Intracellular PK Modelling & TDM

PSI-7410 serves as an essential reference standard for identifying and quantifying the intracellular metabolites of sofosbuvir and related ProTide prodrugs. Its use in HPLC and LC-MS/MS analysis allows for precise mapping of the intracellular activation cascade and assessment of drug metabolism in hepatic cell models [1]. This application is directly supported by studies profiling its accumulation kinetics [1].

UMP‑CMP Kinase & NDPK Kinetics

As the specific substrate for nucleoside diphosphate kinase (NDPK) in the formation of the active PSI-7409 triphosphate, PSI-7410 is a critical tool compound for studying the enzyme kinetics and substrate specificity of these kinases. This is crucial for understanding potential rate-limiting steps in prodrug activation [2].

API Impurity Profiling for ANDA

The clear differentiation in metabolic activation rates between the PSI-7977 and PSI-7976 diastereomers [1] makes PSI-7410 a valuable analytical standard. Its presence and abundance serve as a functional readout for the quality and diastereomeric purity of manufactured sofosbuvir batches, ensuring the more active S-diastereomer is correctly represented.

Application

Selection Property

Validation Focus

Intracellular PK modelling and research PK monitoring

DP-specific calibrator for low-abundance fraction

LC-MS/MS method validation with DP calibrator

UMP‑CMP kinase & NDPK kinetics

Exclusive NDPK substrate

Enzyme kinetics benchmarking with authentic DP

API impurity profiling for ANDA

Pathway-specific diphosphate identity

ICH Q3A impurity identification & quantification

Interspecies scaling for prodrug research

Quantitative probe for DP exposure across systems

Tissue matrix calibration with authentic DP

• [1] Murakami, E., et al. (2010). Mechanism of activation of PSI-7851 and its diastereoisomer PSI-7977. *Journal of Hepatology*, 52(Suppl. 1), S295. View Source
• [2] Murakami, E., et al. (2008). Mechanism of activation of PSI-7851 and its diastereoisomer PSI-7977. *Antimicrobial Agents and Chemotherapy*, 52(2), 458–464. View Source